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Compound of Interest

4-(Morpholine-4-
Compound Name:
carbonyl)phenylboronic acid

Cat. No.: B047465

An In-Depth Technical Guide to the Safety and Handling of 4-(Morpholine-4-
carbonyl)phenylboronic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-(Morpholine-4-

carbonyl)phenylboronic acid (CAS No. 389621-84-5), a compound frequently utilized in
biomedical research and drug development.[1] Adherence to these guidelines is crucial for
ensuring laboratory safety and minimizing potential hazards.

Chemical Identification and Physical Properties

Proper identification is the first step in safe chemical handling.
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Property

Value

Chemical Name

4-(Morpholine-4-carbonyl)phenylboronic acid

CAS Number 389621-84-5
Molecular Formula C11H14BNO4
Molecular Weight 235.05 g/mol
Appearance Solid

Storage Temperature

2-8°C, under inert atmosphere

Source:[1]

Hazard Identification and Classification

This compound is classified as hazardous. The following table summarizes its GHS

classification.

Hazard Class

Hazard Statement

Acute toxicity, Oral

H302: Harmful if swallowed

Skin corrosion/irritation

H315: Causes skin irritation

Serious eye damage/eye irritation

H319: Causes serious eye irritation

Acute toxicity, Inhalation

H332: Harmful if inhaled

Specific target organ toxicity — single exposure

(Respiratory tract irritation)

H335: May cause respiratory irritation

GHS Pictogram:

e GHSO07: Exclamation Mark

Signal Word:

e Warning
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Source: Achmem

Toxicological Data

While specific toxicological data for 4-(Morpholine-4-carbonyl)phenylboronic acid is not
readily available, data for its parent compounds, phenylboronic acid and morpholine, provide
an indication of its potential hazards.

Compound Route Species Value
Phenylboronic acid Oral Rat LD50: 740 mg/kg
LD50: 1050 - 1900
Morpholine Oral Rat
mg/kg
_ _ LD50: 310 - 500
Morpholine Dermal Rabbit
mg/kg
Source:[2][3][4][5][6]
Occupational exposure limits for morpholine have been established:
Organization TWA STEL
OSHA 20 ppm
NIOSH 20 ppm 30 ppm
ACGIH 20 ppm
Source:[7]

Experimental Protocols: Safe Handling and
Emergency Procedures

Adherence to standardized protocols is essential when working with this compound.

Standard Operating Procedure for Handling
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This protocol outlines the necessary steps for safely handling 4-(Morpholine-4-
carbonyl)phenylboronic acid in a laboratory setting.

Pre-Handling Steps

Review Safety Data Sheet (SDS)

\

Ensure fume hood is operational

\

Don appropriate Personal Protective Equipment (PPE)

Handling‘g’rocedure

Work within a certified chemical fume hood

\

Weigh solid in a tared, sealed container

\

Avoid generating dust

\

Keep container tightly closed when not in use

Post-Hang.'ling Steps

Preparation Decontaminate work area

\

Handling Remove and properly dispose of PPE

In case of spill
\

Post-Handling Spill Response Wash hands thoroughly

\

Waste Disposal
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Standard Operating Procedure for Handling 4-(Morpholine-4-carbonyl)phenylboronic acid.

Methodology:

o Preparation: Before handling, thoroughly review the Safety Data Sheet (SDS). Ensure the
chemical fume hood is certified and functioning correctly. Don the required Personal
Protective Equipment (PPE), including a lab coat, chemical-resistant gloves (e.g., nitrile),
and safety goggles.[8]

e Handling: All manipulations of the solid compound must be performed within a chemical
fume hood to minimize inhalation exposure.[8] To prevent dust generation, weigh the powder
in a tared, sealed container.[8] Always keep the container tightly closed when not in use.

o Post-Handling: After use, decontaminate the work surface with a suitable solvent and
cleaning agent. Carefully remove and dispose of contaminated PPE in the designated
hazardous waste stream. Wash hands and forearms thoroughly with soap and water.[8]

Emergency Spill Response Protocol

This protocol provides a systematic approach to managing a spill of 4-(Morpholine-4-
carbonyl)phenylboronic acid.

PE ‘Cumam and clean up spill using appropriate kit

‘ D the area }—»‘ Dispose of waste as hazardous ‘4»@

ance ‘Conlact Environmental Health & Safety (EHS)

Click to download full resolution via product page

Decision-making workflow for a chemical spill.

Methodology:

o Immediate Actions: Evacuate the immediate spill area and alert nearby personnel.[9]
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o Assessment: Determine the extent of the spill. For a minor spill (a small amount that can be
safely handled by trained laboratory personnel), proceed with cleanup. For a major spill, or if
you are uncertain, contact your institution's Environmental Health and Safety (EHS)
department immediately.

o Cleanup (Minor Spill):
o Don appropriate PPE, including respiratory protection if dust is present.

o Cover the spill with an absorbent material to prevent the powder from becoming airborne.
[9][10]

o Carefully sweep the absorbed material into a designated hazardous waste container.[9]
Avoid creating dust.

o Clean the spill area with a wet cloth or paper towels, and place these in the hazardous
waste container.[9]

o Decontamination: Thoroughly decontaminate the spill area with soap and water or an
appropriate laboratory detergent.[11]

o Waste Disposal: Seal and label the hazardous waste container and dispose of it according to
your institution’'s guidelines.[11]

First Aid Measures

In case of exposure, immediate action is critical.
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Exposure Route

First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, provide oxygen. Seek immediate
medical attention.

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with soap and plenty of
water for at least 15 minutes. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.

Source:[5][12]

Storage and Disposal

Proper storage and disposal are vital to prevent accidents and environmental contamination.

Storage

Store 4-(Morpholine-4-carbonyl)phenylboronic acid in a tightly sealed container in a cool,

dry, and well-ventilated area.[13] The recommended storage condition is at 2-8°C under an

inert atmosphere to maintain its stability. Keep it segregated from incompatible materials such

as strong oxidizing agents.

Disposal

Waste material should be treated as hazardous waste.
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Generate Waste

Collect in a designated, labeled, and sealed container

:

Segregate from incompatible waste streams

:

Store in a designated hazardous waste area

:

Arrange for disposal by certified hazardous waste personnel

Disposal Complete

Click to download full resolution via product page

Waste disposal workflow for 4-(Morpholine-4-carbonyl)phenylboronic acid.

Methodology:

o Collection: Collect all waste, including contaminated PPE and cleaning materials, in a clearly
labeled, sealed, and chemically compatible container.[3]

e Segregation: Do not mix boronic acid waste with other chemical waste streams unless
explicitly permitted by your institution's EHS department.[3]

o Storage: Store the sealed waste container in a designated, well-ventilated hazardous waste
accumulation area away from incompatible materials.
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» Disposal: Arrange for pickup and disposal by your institution's EHS or a licensed hazardous
waste disposal company.[3] Do not dispose of this chemical down the drain or in regular
trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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